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Compound of Interest

(3-
Compound Name: Glycidoxypropyl)dimethylethoxysil

ane

Cat. No.: B096005

\ J

An In-depth Technical Guide to the Safety and Handling of (3-
Glycidoxypropyl)dimethylethoxysilane

For Researchers, Scientists, and Drug Development
Professionals

This guide provides comprehensive safety and handling information for (3-
Glycidoxypropyl)dimethylethoxysilane (CAS No. 17963-04-1). The information is intended
to support safe laboratory and manufacturing practices.

Chemical Identification
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Identifier Value
Chemical Name (3-Glycidoxypropyl)dimethylethoxysilane
3-(2,3-
EPOXYPROPOXYPROPYL)DIMETHYLETHOX
Synonyms

YSILANE, ethoxy-dimethyl-[3-(oxiran-2-
ylmethoxy)propyl]silane

CAS Number 17963-04-1[1][2]

Molecular Formula C10H2203Si[1][2][3]
Molecular Weight 218.37 g/mol

Chemical Family ORGANOETHOXYSILANE[3]

Hazard Identification

This chemical is classified as a combustible liquid that causes skin and serious eye irritation.[3]

GHS Classification:

Classification Code Description

Flammable liquids H227 Combustible liquid[3]

Skin irritation H315 Causes skin irritation[3]
Serious eye irritation H319 Causes serious eye irritation[3]
Harmful if swallowed H302 Harmful if swallowed[1]

GHS Label Elements:
¢ Pictogram: GHSO07 (Harmful/lrritant)[1][3]
 Signal Word: Warning[1][3]

Potential Health Effects:
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 Inhalation: May cause irritation to the respiratory tract, with symptoms including coughing,
headache, and nausea.[3][4]

» Skin Contact: Causes skin irritation.[3][4]
o Eye Contact: Causes serious eye irritation.[3][4]

 Ingestion: May be harmful if swallowed.[3][4] This product reacts with water in the stomach to
form ethanol.[3][4]

o Chronic Effects: Upon contact with water, this compound liberates ethanol, which is known to
have chronic effects on the central nervous system.[3][4]

First Aid Measures

Immediate medical attention is recommended in case of significant exposure.

Exposure Route First Aid Protocol

Remove the victim to fresh air and keep them at
Inhalation rest in a comfortable breathing position. If

feeling unwell, seek medical advice.[3][4]

Wash with plenty of soap and water. If skin
) irritation occurs, get medical advice/attention.[3]
Skin Contact ) ) ]
[4] Take off contaminated clothing and wash it

before reuse.[5]

Immediately flush eyes thoroughly with water for

at least 15 minutes. Remove contact lenses if
Eye Contact ) o

present and easy to do. Continue rinsing and

get medical advice/attention.[3][4]

Never give anything by mouth to an
Ingestion unconscious person. Get medical
advice/attention.[3][4]

Note to Physician: This product reacts with water in the acidic contents of the stomach to form
ethanol.[3][4][5]
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Handling and Storage

Proper handling and storage are crucial to maintain the chemical's integrity and ensure safety.

Handling Precautions:

Avoid all eye and skin contact.[3]

» Do not breathe vapor and mist.[3]

e Provide good ventilation in the process area to prevent the accumulation of vapors.[3]
e Ground/bond container and receiving equipment during transfer.[3]

e Use only non-sparking tools.[3]

» Wash hands and other exposed areas with mild soap and water before eating, drinking, or
smoking and when leaving work.[3]

Storage Conditions:

Keep the container tightly closed.[3][4]

Store in a well-ventilated place.[3][4]

Store away from heat, open flames, and sparks.[3][4]

Keep in a cool place.[3]

Incompatible Materials:

e Amines (can react exothermically)[3][4]
o Moisture[3][4]

o Water[3][4]

Personal Protective Equipment (PPE)
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The use of appropriate personal protective equipment is mandatory when handling this

chemical.
PPE Type Specifications
Hand Protection Neoprene or nitrile rubber gloves.[3][4]

Chemical goggles. Contact lenses should not be

Eye Protection
worn.[3][4]

Skin and Body Protection Wear suitable protective clothing.[3][4]

) ) NIOSH-certified organic vapor (black cartridge)
Respiratory Protection )
respirator.[3][4]

Emergency eye wash fountains and safety showers should be available in the immediate
vicinity of any potential exposure.[3][4]

Physical and Chemical Properties

Property Value

Physical State Liquid[3]

Appearance Clear to slightly yellow liquid[2]
Boiling Point 100 °C @ 3 mmHg[6][7]
Density 0.95 g/mL at 25 °C[1][6][7]
Flash Point 87 °C (189 °F) - closed cup[1]
Refractive Index n20/D 1.434[6][7]

Stability and Reactivity

e Reactivity: Can react exothermically with amines.[3][4]

o Chemical Stability: Stable in sealed containers.[3][5]
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» Possibility of Hazardous Reactions: Reacts with water and moisture in the air, liberating
ethanol.[3][5] Hazardous polymerization may occur if heated to >120°C.[3]

» Conditions to Avoid: Heat, open flame, sparks.[3][5]
e Hazardous Decomposition Products: Ethanol, Organic acid vapors.[3][5]

Toxicological Information

The primary toxicological concerns are skin and eye irritation. Ingestion can lead to harmful
effects due to the formation of ethanol.

Test Result Species

LD50 Oral (for a similar

compound, (3-

) ] > 2000 mg/kg Rat[4]
Glycidoxypropyl)methyldiethox
ysilane)
LC50 Inhalation (for Ethanol) 124.7 mg/l/4h Rat[4]

Disposal Considerations

o Waste Disposal Recommendations: May be incinerated. Dispose of in a safe manner in
accordance with local/national regulations.[3][4]

o Ecology - Waste Materials: Avoid release to the environment.[4][5]

Experimental Protocol: Standard Operating
Procedure for Handling

This protocol outlines a general procedure for the safe handling of (3-
Glycidoxypropyl)dimethylethoxysilane in a research setting.

1. Pre-Experiment Preparation:

o Ensure the work area is well-ventilated, preferably within a chemical fume hood.
» Verify that an emergency shower and eyewash station are accessible.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.gelest.com/wp-content/uploads/SIG5825.0_3-GLYCIDOXYPROPYLDIMETHYLETHOXYSILANE.pdf
https://s3.amazonaws.com/gelest/sds/SIG5832.0_GHS+US_English+US.pdf
https://www.gelest.com/wp-content/uploads/SIG5825.0_3-GLYCIDOXYPROPYLDIMETHYLETHOXYSILANE.pdf
https://www.gelest.com/wp-content/uploads/SIG5825.0_3-GLYCIDOXYPROPYLDIMETHYLETHOXYSILANE.pdf
https://s3.amazonaws.com/gelest/sds/SIG5832.0_GHS+US_English+US.pdf
https://www.gelest.com/wp-content/uploads/SIG5825.0_3-GLYCIDOXYPROPYLDIMETHYLETHOXYSILANE.pdf
https://s3.amazonaws.com/gelest/sds/SIG5832.0_GHS+US_English+US.pdf
https://www.gelest.com/wp-content/uploads/SIG5832.0_3-GLYCIDOXYPROPYLMETHYLDIETHOXYSILANE.pdf
https://www.gelest.com/wp-content/uploads/SIG5832.0_3-GLYCIDOXYPROPYLMETHYLDIETHOXYSILANE.pdf
https://www.gelest.com/wp-content/uploads/SIG5825.0_3-GLYCIDOXYPROPYLDIMETHYLETHOXYSILANE.pdf
https://www.gelest.com/wp-content/uploads/SIG5832.0_3-GLYCIDOXYPROPYLMETHYLDIETHOXYSILANE.pdf
https://www.gelest.com/wp-content/uploads/SIG5832.0_3-GLYCIDOXYPROPYLMETHYLDIETHOXYSILANE.pdf
https://s3.amazonaws.com/gelest/sds/SIG5832.0_GHS+US_English+US.pdf
https://www.benchchem.com/product/b096005?utm_src=pdf-body
https://www.benchchem.com/product/b096005?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Assemble all necessary PPE: neoprene or nitrile gloves, chemical goggles, and a lab coat.
Have a NIOSH-certified organic vapor respirator available.
Prepare a spill kit with absorbent material.

. Handling and Dispensing:

Ground the container before transferring the liquid to prevent static discharge.
Use only non-sparking tools for opening and closing containers.

Dispense the required amount of the silane carefully, avoiding splashing.
Keep the container tightly closed when not in use.

. Post-Experiment:

Decontaminate all equipment that came into contact with the chemical.

Dispose of waste in a designated, labeled container for hazardous chemical waste.
Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water.

Visualizations
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Hierarchy of Controls for Safe Handling

Most Effective

Substitution

Less Effective
Engineering Controls
(e.g., Fume Hood)

Administrative Controls

(e.g., SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles)

Click to download full resolution via product page

Caption: Hierarchy of controls for safe handling.

Experimental Workflow

Preparation Handling Cleanup Post-Procedure
- Don PPE - Dispense Chemical - Decontaminate - Doff PPE
- Prepare Workspace - Perform Reaction - Dispose of Waste - Wash Hands

Click to download full resolution via product page

Caption: A typical experimental workflow.
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First Aid Decision Tree

Exposure Event

Skin Contact?

Eye Contact?
\/

Wash with soap

No Yes
and water

Inhalation?

Flush eyes for
15 minutes

Move to fresh air

Yes

y v

P Seek medical attention

Click to download full resolution via product page

Caption: A first aid decision tree for exposure.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b096005?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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